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Compound of Interest

2-Chloro-4-methylpyrimidine-5-
Compound Name:

carboxylic acid

Cat. No.: B062461

Technical Guide: 2-Chloro-4-methylpyrimidine-5-
carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chloro-4-methylpyrimidine-5-
carboxylic acid, a heterocyclic compound of interest in medicinal chemistry and drug
development. This document outlines its chemical structure, IUPAC name, physicochemical
properties, plausible synthetic routes, and its role as a potential building block in the synthesis
of bioactive molecules.

Chemical Structure and IUPAC Name

The chemical structure of 2-Chloro-4-methylpyrimidine-5-carboxylic acid is characterized by
a pyrimidine ring substituted with a chlorine atom at the 2-position, a methyl group at the 4-
position, and a carboxylic acid group at the 5-position.

Chemical Structure:

IUPAC Name: 2-chloro-4-methylpyrimidine-5-carboxylic acid

Physicochemical Properties
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Quantitative data for 2-Chloro-4-methylpyrimidine-5-carboxylic acid is not readily available
in public databases. However, data for its ethyl ester, Ethyl 2-chloro-4-methylpyrimidine-5-
carboxylate, and the related precursor, 2-chloro-4-methylpyrimidine, are provided below for
reference.[1]

Value (Ethyl 2-chloro-4-

- Value (2-chloro-4-
Property methylpyrimidine-5-

methylpyrimidine)
carboxylate)

Molecular Formula CsHoCIN20:2 CsHsCIN2

Molecular Weight 200.62 g/mol 128.56 g/mol [1]

CAS Number 188781-08-0 13036-57-2[1]
Appearance Not specified Pale yellow solid
Melting Point Not specified 35-36 °C

Boiling Point Not specified 94 °C at 12 mmHg
Solubility Not specified Soluble in Chloroform

Experimental Protocols

While a specific, validated experimental protocol for the synthesis of 2-Chloro-4-
methylpyrimidine-5-carboxylic acid is not extensively documented in peer-reviewed
literature, a plausible synthetic route can be derived from the synthesis of its ethyl ester
followed by hydrolysis.

Synthesis of Ethyl 2-chloro-4-methylpyrimidine-5-
carboxylate

A common method for the synthesis of pyrimidine-5-carboxylates involves the condensation of
an amidine with a suitably substituted three-carbon component.

Proposed Synthesis of 2-Chloro-4-methylpyrimidine-5-
carboxylic acid via Hydrolysis
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The hydrolysis of the ethyl ester, Ethyl 2-chloro-4-methylpyrimidine-5-carboxylate, would be a
standard procedure to obtain the target carboxylic acid.

Reaction:

Ethyl 2-chloro-4-methylpyrimidine-5-carboxylate + H20 --(Acid or Base Catalyst)--> 2-Chloro-
4-methylpyrimidine-5-carboxylic acid + Ethanol

General Protocol:

Dissolve Ethyl 2-chloro-4-methylpyrimidine-5-carboxylate in a suitable solvent such as
ethanol or a mixture of ethanol and water.

e Add an aqueous solution of a strong base (e.g., sodium hydroxide or potassium hydroxide)
or a strong acid (e.g., hydrochloric acid or sulfuric acid).

» Heat the reaction mixture to reflux and monitor the reaction progress by a suitable analytical
technique (e.g., TLC or LC-MS).

o Upon completion, cool the reaction mixture to room temperature.

« If base hydrolysis was performed, acidify the mixture with a strong acid (e.g., HCI) to
precipitate the carboxylic acid. If acid hydrolysis was used, the product may precipitate upon
cooling or after partial removal of the solvent.

o Collect the solid product by filtration, wash with cold water, and dry under vacuum.
o Recrystallization from a suitable solvent may be performed for further purification.

Synthetic Workflow

The following diagram illustrates a potential synthetic pathway for 2-Chloro-4-
methylpyrimidine-5-carboxylic acid, starting from the synthesis of the key intermediate, 2-
chloro-4-methylpyrimidine.
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Caption: Proposed synthetic workflow for 2-Chloro-4-methylpyrimidine-5-carboxylic acid.

Applications in Drug Development

Pyrimidine derivatives are a well-established class of compounds in medicinal chemistry, with
applications as antiviral, antibacterial, and anticancer agents. 2-Chloro-4-methylpyrimidine-5-
carboxylic acid, as a functionalized pyrimidine, serves as a valuable intermediate for the
synthesis of more complex molecules. The chloro and carboxylic acid groups provide reactive
handles for further chemical modifications, such as nucleophilic substitution and amide bond
formation, enabling the generation of diverse chemical libraries for drug discovery screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [2-Chloro-4-methylpyrimidine-5-carboxylic acid chemical
structure and IUPAC name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b062461#2-chloro-4-methylpyrimidine-5-carboxylic-
acid-chemical-structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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